Cas no 93075-57-1 (Benzoxazole, 2-[1,1'-biphenyl]-4-yl-5-bromo-)

Benzoxazole, 2-[1,1'-biphenyl]-4-yl-5-bromo- structure
93075-57-1 structure
Product Name:Benzoxazole, 2-[1,1'-biphenyl]-4-yl-5-bromo-
CAS No:93075-57-1
MF:C19H12BrNO
MW:350.20868396759
CID:2816456
Update Time:2023-08-07

Benzoxazole, 2-[1,1'-biphenyl]-4-yl-5-bromo- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 2-[1,1'-biphenyl]-4-yl-5-bromo-
    • 2-([1,1'-Biphenyl]-4-yl)-5-bromo-1,3-benzoxazole
    • Inchi: 1S/C19H12BrNO/c20-16-10-11-18-17(12-16)21-19(22-18)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-12H
    • InChI Key: YVXZPPSHBAMZQX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)N=C(C1C=CC(=CC=1)C1C=CC=CC=1)O2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 362
  • XLogP3: 5.7
  • Topological Polar Surface Area: 26
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD